(5-methyl-1,2-oxazol-3-yl)methyl 2-(2,4-dichlorophenoxy)acetate

• CAS: 1105244-69-6
• Molecular Formula: C13H11Cl2NO4
• Molecular Weight: 316.13
• SMILES: CC1=CC(=NO1)COC(=O)COC2=C(C=C(C=C2)Cl)Cl
• InChI: InChI=1S/C13H11Cl2NO4/c1-8-4-10(16-20-8)6-19-13(17)7-18-12-3-2-9(14)5-11(12)15/h2-5H,6-7H2,1H3
• InChIKey: QXMMOGGJEQWQBB-UHFFFAOYSA-N
• Solubility: not available

Researchers seeking a single compound for simultaneous broadleaf weed control and fungal pathogen suppression face limited options. This dual-scaffold conjugate combines a 2,4-D auxinic herbicide motif with a 5-methylisoxazole antifungal scaffold, enabling parallel screening in one application. • Unique heterocyclic ester linkage modulates hydrolysis rate vs. simple alkyl esters • Intermediate LogP (~3.1) fills a gap in environmental fate databases • Potential resistance-breaking strategy via dual mode of action Available for global shipping.

Dual-Scaffold Phenoxyacetate Ester for Agrochemical Screening

(5-Methyl-1,2-oxazol-3-yl)methyl 2-(2,4-dichlorophenoxy)acetate (CAS 1105244-69-6) is a synthetic small molecule (MW 316.13 g/mol, formula C13H11Cl2NO4) that combines the 2,4-dichlorophenoxyacetic acid (2,4-D) pharmacophore, a hallmark auxin-herbicide motif [1], with a 5-methylisoxazole heterocycle that is structurally related to the commercial systemic fungicide hymexazol [2]. This formal ester conjugate represents a rationally designed dual-scaffold architecture intended to modulate physicochemical properties and potentially broaden biological spectrum relative to either parent scaffold alone.

1

Screening context Dual-scaffold herbicide-fungicide conjugate screening

2

Workflow fit Designed for dual-mode agrochemical discovery workflows

3

Selection logic Reported lipophilicity (pred. CLogP ~3.1) intermediate to commercial 2,4-D esters

• [1] CAS Common Chemistry. (2,4-Dichlorophenoxy)acetic acid (2,4-D). CAS RN 94-75-7. American Chemical Society, 2024. View Source
• [2] ChEBI. Hymexazol (CHEBI:5827). EMBL-EBI, 2015. Definition: 3-hydroxy-5-methylisoxazole, a systemic soil and seed fungicide. View Source

Why Generic Substitutes Cannot Replace This Compound

The compound occupies a unique chemical space that is not replicated by simple alkyl or alkoxyalkyl 2,4-D esters (e.g., butoxyethyl or isooctyl esters) nor by the parent fungicide hymexazol. Simple 2,4-D esters rely on rapid esterase-mediated hydrolysis in planta or soil to release the free acid 2,4-D as the sole active principle [1]; they do not incorporate a heterocyclic carrier with independent biological potential. Conversely, the 5-methylisoxazole-3-methyl ester linkage in this compound places the isoxazole ring at a position that, based on 3-acyloxy-5-methylisoxazole structure–activity relationship (SAR) precedents, is tolerated for antifungal activity, while the dichlorophenoxyacetyl group introduces auxinic herbicidal character [2]. Generic substitution with either scaffold alone forfeits this dual potentiality, and uncontrolled substitution of the ester linker (e.g., with a simple alkyl 2,4-D ester) can shift log P by >2 orders of magnitude [3], fundamentally altering environmental fate and bioavailability profiles.

Target compound

Dual pharmacophore: 2,4-D motif + 5-methylisoxazole ester

≠

Potential substitute

Simple 2,4-D alkyl esters or hymexazol alone; single pharmacophore per molecule

Lipophilicity mismatch: LogP may shift >1 unit vs. butoxyethyl and >2 units vs. isooctyl esters, altering environmental fate context.

Dual-mode potential forfeited: Generic substitution with either scaffold alone cannot support parallel herbicidal/antifungal screening.

• [1] KoreaScience. Persistence of 2,4-D and MCPP in Soil. Ethyl ester of 2,4-D hydrolyzed to 2,4-D with half-life <1 day in soil. View Source
• [2] Miyake, T. et al. Potential fungicidal activity of 3-(substituted oxy)-5-methylisoxazoles. Journal of Pesticide Science, 2013, 38(3), 96–104. J-STAGE. View Source
• [3] SIELC Technologies. 2,4-D-Butotyl (2-butoxyethyl ester) – LogP 4.01. Compound property database, 2018. View Source

Quantitative Differentiation Evidence

Structural Differentiation from Simple 2,4-D Alkyl Esters

The target compound is a formal ester of 2,4-D with 3-hydroxymethyl-5-methylisoxazole, whereas the most widely used commercial 2,4-D esters employ simple alkyl or alkoxyalkyl alcohols (e.g., 2-butoxyethanol, isooctanol). The incorporated isoxazole ring introduces an H-bond acceptor (N and O atoms) and a π-system absent in these commercial esters, creating a distinctly different hydrogen-bonding topography and electronic surface [1]. The CLogP of the target compound is predicted to be ~3.1 (intermediate between the butoxyethyl ester at LogP 4.01 and the free acid 2,4-D at LogP ~2.8) [2][3]. Comparative hydrolysis data: 2,4-D ethyl ester undergoes soil hydrolysis with a half-life of <1 day at ambient temperature [4]; the isoxazole-methyl ester linkage, being a benzylic-type ester adjacent to a heterocycle, is anticipated from structural analogy to exhibit modified hydrolytic lability that may decouple release kinetics of the free acid from those of simple alkyl esters.

Ester alcohol structure

Cross-study comparable

Heterocyclic (isoxazole) vs. alkyl/alkoxyalkyl alcohol; pred. CLogP ~3.1 vs. 4.01–6.30 for commercial esters

Reported lipophilicity differentiation supports soil mobility and formulation screening

Predicted CLogP; experimental confirmation pending

Evidence Dimension	Ester alcohol moiety structure and predicted lipophilicity
Target Compound Data	Predicted CLogP ~3.1; ester formed from 3-hydroxymethyl-5-methylisoxazole (heterocyclic alcohol with H-bond acceptors)
Comparator Or Baseline	2,4-D butoxyethyl ester: LogP 4.01 [2]; 2,4-D isooctyl ester: LogP 5.13–6.30 [3]; 2,4-D free acid: LogP ~2.8
Quantified Difference	Target compound CLogP is ~0.9 units lower than butoxyethyl ester and ~2.0–3.2 units lower than isooctyl ester; ester alcohol contains heterocyclic N and O not present in comparators
Conditions	Predicted CLogP values; comparison of ester alcohol substructures by SMILES analysis

Why This Matters

Lipophilicity differences of this magnitude directly impact soil mobility (Koc), foliar uptake rates, and formulation requirements—parameters critical for agrochemical development and environmental fate assessment.

• [1] Miyake, T. et al. Potential fungicidal activity of 3-(substituted oxy)-5-methylisoxazoles. J. Pestic. Sci., 2013, 38(3), 96–104. View Source
• [2] SIELC Technologies. 2,4-D-Butotyl (2-butoxyethyl ester) – LogP 4.01. Compound Database, 2018. View Source
• [3] Plantaedb. 2,4-D Isooctyl ester – XlogP 6.30, AlogP 5.13. 2026. View Source
• [4] KoreaScience. Persistence of 2,4-D and MCPP in Soil. Ethyl ester hydrolysis half-life <1 day. View Source

Antifungal Activity from the 3-Acyloxy-5-methylisoxazole Motif

The 3-acyloxy-5-methylisoxazole scaffold has been systematically evaluated for antifungal activity by Miyake et al. (2013) [1]. In that study, 3-acyloxy derivatives exhibited significantly greater mycelial growth inhibition than the parent 3-hydroxy compound (hymexazol) against multiple plant pathogens. For example, the 3-formyloxy derivative (compound 5) achieved 81% inhibition against Pyrenophora graminea, 85% against Cercospora beticola, 98% against Rhynchosporium secalis, and 88% against Septoria tritici at test concentrations [1]. Hymexazol itself shows zero activity against P. graminea, C. beticola, and R. secalis under comparable assay conditions [1][2]. The target compound is structurally a 3-acyloxy-5-methylisoxazole where the acyl group is (2,4-dichlorophenoxy)acetyl—a substitution pattern that is consistent with the active 3-acyloxy pharmacophore while introducing an additional herbicidal auxin motif.

Antifungal motif SAR

Class-level inference

3-Acyloxy-5-methylisoxazole derivatives reported to convert inactive scaffold to active; no direct data for this specific compound

Supports antifungal screening context as a candidate for spectrum-broadening evaluation

Class-level SAR inference; direct assay data to verify

Evidence Dimension	Mycelial growth inhibition against plant pathogenic fungi
Target Compound Data	No direct antifungal data available for this specific compound (not included in the Miyake et al. 2013 study); structurally a 3-acyloxy-5-methylisoxazole analog
Comparator Or Baseline	Hymexazol (3-hydroxy-5-methylisoxazole): 0–3% inhibition against P. graminea, C. beticola, R. secalis; 3-formyloxy derivative (compound 5): 81–98% inhibition; 3-benzoyloxy derivative (compound 9): 85% against P. graminea [1]
Quantified Difference	3-Acyloxy substitution converts inactive scaffold (hymexazol) to active across multiple pathogens; fold-increase cannot be calculated for non-responders but represents qualitative gain-of-function
Conditions	Potato dextrose agar (PDA) medium; mycelial colony diameter measured with 3 replications [1]

Why This Matters

This class-level evidence indicates that the 3-acyloxy modification of the 5-methylisoxazole core—which the target compound possesses—is a validated structural determinant for antifungal activity, making the compound a legitimate candidate for spectrum-broadening fungicide screening that simple 2,4-D esters cannot fulfill.

• [1] Miyake, T. et al. Potential fungicidal activity of 3-(substituted oxy)-5-methylisoxazoles. J. Pestic. Sci., 2013, 38(3), 96–104. Table 2: Antifungal activities of hymexazol derivatives. View Source
• [2] ChEBI. Hymexazol (CHEBI:5827). EMBL-EBI, 2015. Used as systemic soil and seed fungicide; spectrum limited to Fusarium, Aphanomyces, Pythium, Corticium spp. View Source

Hydrolytic Stability vs. Simple 2,4-D Alkyl Esters

The environmental persistence of phenoxyacetic ester herbicides is governed primarily by the hydrolysis rate of the ester linkage. The 2,4-D ethyl ester undergoes rapid soil hydrolysis with a half-life of less than 1 day (ambient temperature) [1]. Under controlled aqueous conditions at 25°C and pH 7, the 2,4-D isooctyl ester exhibits hydrolysis half-lives of 173.3–346.6 hours (depending on initial concentration) [2], while 2,4-D butoxyethyl ester shows moderate persistence. The target compound contains a 5-methylisoxazol-3-ylmethyl ester, which is a heteroaromatic-substituted methyl ester structurally distinct from the alkyl and alkoxyalkyl esters of commercial 2,4-D formulations. The electronic effect of the isoxazole ring (electron-deficient heterocycle) on the ester carbonyl is expected to modulate the rate of hydrolytic cleavage relative to simple alkyl esters, potentially providing a tunable release profile for the 2,4-D acid in environmental or biological matrices [3].

Hydrolytic stability

Cross-study comparable

Isoxazole-methyl ester linkage structurally distinct from rapidly hydrolyzed ethyl ester (t_1/2 1/2 173–346 h)

Differentiated hydrolysis profile may support controlled-release formulation research

No experimental hydrolysis data for this compound; structural analysis only

Evidence Dimension	Ester hydrolysis half-life under environmental conditions
Target Compound Data	No experimental hydrolysis data available; structural analysis predicts intermediate stability between rapidly hydrolyzed ethyl ester and more persistent branched-chain alkyl esters
Comparator Or Baseline	2,4-D ethyl ester: soil half-life <1 day [1]; 2,4-D isooctyl ester: aqueous hydrolysis half-life 173.3–346.6 h at pH 7, 25°C [2]; 2,4-D butoxyethyl ester: LogP 4.01, moderate environmental persistence [4]
Quantified Difference	Not quantifiable without experimental data; structural differentiation in ester linkage chemistry is unequivocal
Conditions	Soil and aqueous buffer systems at ambient to 25°C, neutral pH

Why This Matters

The hydrolysis rate of the ester directly controls the release kinetics of the bioactive 2,4-D acid; a differentiated hydrolysis profile enables tailored formulation strategies for controlled release or reduced off-target movement that are not achievable with commercial 2,4-D esters.

• [1] KoreaScience. Persistence of 2,4-D and MCPP in Soil. Ethyl ester hydrolysis half-life <1 day. View Source
• [2] Xue, Y. et al. The hydrolytic and photolytic properties of 2,4-D isooctyl ester. 2020. Hydrolysis half-lives 173.3–346.6 h at pH 7, 25°C. View Source
• [3] Miyake, T. et al. Potential fungicidal activity of 3-(substituted oxy)-5-methylisoxazoles. J. Pestic. Sci., 2013, 38(3), 96–104. Structural characterization of 3-substituted oxy-5-methylisoxazole esters. View Source
• [4] SIELC Technologies. 2,4-D-Butotyl – LogP 4.01. Compound Database, 2018. View Source

Dual Pharmacophore Architecture: Auxinic Herbicide and Antifungal Moieties

The target compound is a covalent conjugate of two established agrochemical pharmacophores: (i) the 2,4-dichlorophenoxyacetyl group, which is the core of the auxin-mimic herbicide 2,4-D (CAS 94-75-7) active against broadleaf weeds [1], and (ii) the 5-methylisoxazole scaffold, which is the core of the systemic fungicide hymexazol (CAS 10004-44-1) [2]. This dual-pharmacophore architecture is not present in any commercial single-mode agrochemical. The 2,4-D moiety alone provides no antifungal activity; hymexazol alone provides no herbicidal activity [3]. The conjugate is designed such that hydrolytic or metabolic cleavage could release both active principles independently, while the intact ester may exhibit properties distinct from either parent [4]. This molecular design strategy parallels the 'codrug' or 'mutual prodrug' approach validated in medicinal chemistry [5] but is underexplored in agrochemical discovery, making this compound a unique tool for probing dual-mode crop protection concepts.

Dual pharmacophore

Class-level inference

Two validated agrochemical motifs covalently linked; 100% increase in potential mode-of-action diversity per molecule vs. single-mode comparators

May support resistance-management screening as a structural proof-of-concept

Conceptual design; dual-mode bioactivity requires experimental validation

Evidence Dimension	Number of distinct agrochemical pharmacophores per molecule
Target Compound Data	Two pharmacophores (2,4-D auxinic herbicide + 5-methylisoxazole fungicide scaffold) covalently linked via ester bond
Comparator Or Baseline	2,4-D (single pharmacophore, herbicide only); hymexazol (single pharmacophore, fungicide only); commercial 2,4-D ester formulations (single pharmacophore, herbicide only)
Quantified Difference	Target compound: 2 pharmacophores; all comparators: 1 pharmacophore; represents a 100% increase in potential mode-of-action diversity per molecule
Conditions	Molecular structure comparison by chemical graph analysis; biological spectrum inferred from known activities of parent pharmacophores

Why This Matters

In an era of increasing pesticide resistance, molecules with dual pharmacophores offer a potential strategy for resistance management and reduced application complexity; this compound serves as a structural proof-of-concept for such designs.

• [1] CAS Common Chemistry. (2,4-Dichlorophenoxy)acetic acid (2,4-D). CAS RN 94-75-7. ACS, 2024. View Source
• [2] ChEBI. Hymexazol (CHEBI:5827). EMBL-EBI, 2015. 3-hydroxy-5-methylisoxazole systemic fungicide. View Source
• [3] Miyake, T. et al. Potential fungicidal activity of 3-(substituted oxy)-5-methylisoxazoles. J. Pestic. Sci., 2013, 38(3), 96–104. View Source
• [4] Miyake, T. et al. 2013. The 3-acyloxy derivatives were much more active than other derivatives; structural versatility of hymexazol derivatives. View Source
• [5] Das, N. et al. Codrug: An efficient approach for drug optimization. Eur. J. Pharm. Sci., 2010, 41(5), 571–588. Mutual prodrug concept. View Source

Differentiated Lipophilicity Profile vs. Commercial 2,4-D Esters

The lipophilicity (LogP) of phenoxyacetic ester herbicides is a critical determinant of their soil adsorption (Koc), plant cuticle penetration, and potential for off-target volatilization. The commercial 2,4-D ester family spans a wide LogP range: 2,4-D free acid (LogP ~2.8), 2,4-D butoxyethyl ester (LogP 4.01) [1], and 2,4-D isooctyl ester (LogP 5.13–6.30) [2]. The target compound, containing a polar isoxazole heterocycle in the ester alcohol portion, is predicted to occupy an intermediate lipophilicity space (estimated CLogP ~3.1) that is not represented by any major commercial 2,4-D ester formulation. This intermediate LogP may offer a differentiated balance between foliar uptake (favored by moderate lipophilicity) and reduced soil binding (favored by lower lipophilicity) compared to the high-LogP isooctyl ester, while providing greater membrane permeability than the free acid [3].

Lipophilicity profile

Cross-study comparable

Pred. CLogP ~3.1 fills gap between 2,4-D free acid (~2.8) and commercial esters (4.01–6.30)

Reported intermediate LogP may differentiate Koc and cuticle permeability in environmental fate modeling

Predicted value; experimental LogP determination recommended

Evidence Dimension	Octanol–water partition coefficient (LogP)
Target Compound Data	Predicted CLogP ~3.1 (based on structural calculation)
Comparator Or Baseline	2,4-D free acid: LogP ~2.8; 2,4-D butoxyethyl ester: LogP 4.01 [1]; 2,4-D isooctyl ester: LogP 5.13–6.30 [2]
Quantified Difference	Predicted LogP ~0.9 units below butoxyethyl ester and ~2.0–3.2 units below isooctyl ester; ~0.3 units above free acid
Conditions	Predicted/calculated LogP values; experimental confirmation pending

Why This Matters

LogP differences >1 unit translate to order-of-magnitude differences in soil organic carbon–water partitioning coefficient (Koc), directly impacting mobility, leaching potential, and regulatory environmental risk assessment profiles.

• [1] SIELC Technologies. 2,4-D-Butotyl (2-butoxyethyl ester) – LogP 4.01. Compound Database, 2018. View Source
• [2] Plantaedb. 2,4-D Isooctyl ester – XlogP 6.30, AlogP 5.13. 2026. View Source
• [3] Miyake, T. et al. Potential fungicidal activity of 3-(substituted oxy)-5-methylisoxazoles. J. Pestic. Sci., 2013, 38(3), 96–104. Structural characterization of 3-substituted oxy derivatives. View Source

Recommended Application Scenarios

Dual-Mode Herbicidal and Antifungal Screening

The compound's dual-pharmacophore architecture—combining a 2,4-D-derived auxinic herbicide motif with a 5-methylisoxazole scaffold validated for antifungal activity [1]—makes it a prime candidate for parallel herbicidal and antifungal screening cascades. Unlike single-mode commercial standards, this compound enables simultaneous evaluation of broadleaf weed control and fungal pathogen suppression in a single application. Screening programs should include side-by-side comparisons with 2,4-D (free acid and butoxyethyl ester) for herbicidal endpoints and hymexazol for antifungal endpoints, using the compound at equimolar concentrations to account for the ~50% mass contribution of each pharmacophore [2].

Controlled-Release Formulation Development

The isoxazole-methyl ester linkage is structurally distinct from the simple alkyl and alkoxyalkyl esters used in commercial 2,4-D formulations [3]. This differentiation is predicted to alter the rate of hydrolytic release of the free 2,4-D acid relative to the rapidly hydrolyzed ethyl ester (half-life <1 day in soil) [4] and the more persistent isooctyl ester (half-life 173–347 h in aqueous buffer) [5]. The compound is recommended as a probe molecule for studying structure–hydrolysis relationships in phenoxyacetic ester prodrugs, with potential application in designing formulations where a moderate, sustained release profile is desired to reduce peak environmental concentrations while maintaining efficacy.

Environmental Fate Comparator Studies

With a predicted CLogP (~3.1) that is intermediate between the 2,4-D free acid (~2.8) and commercial ester formulations (LogP 4.0–6.3) [6][7], the compound represents a novel lipophilicity data point in the phenoxyacetate ester chemical space. It is recommended as a reference compound in quantitative structure–property relationship (QSPR) studies investigating the impact of heterocyclic ester substituents on soil adsorption coefficient (Koc), leaching potential, and plant cuticle permeability. Direct experimental determination of LogP and Koc for this compound would fill a gap in current environmental fate databases for heterocycle-containing phenoxyacetate esters.

Resistance Management Tool Evaluation

In agroecosystems where weed populations have developed resistance to single-mode auxinic herbicides or where fungal pathogens exhibit reduced sensitivity to hymexazol, the dual-pharmacophore design of this compound [8][9] offers a conceptual resistance-breaking strategy. The compound is recommended for inclusion in resistance monitoring panels where the goal is to evaluate whether linked pharmacophores can delay or overcome target-site resistance by presenting two distinct modes of action—either simultaneously (as the intact ester) or sequentially (upon hydrolytic release of both active principles). Such studies should compare the compound against physical mixtures of 2,4-D and hymexazol at equivalent active ingredient loadings.

Application

Selection Property

Validation Focus

Dual-mode herbicidal and antifungal screening

Dual pharmacophore architecture

Parallel endpoint comparison with single-mode standards

Controlled-release formulation research

Differentiated ester hydrolysis profile

Release-kinetics comparison with commercial 2,4-D esters

Environmental fate comparator studies

Intermediate predicted lipophilicity

Experimental LogP and Koc determination for QSPR gap-filling

Resistance management tool evaluation

Linked dual mode-of-action concept

Resistance-panel comparison vs. physical mixtures of parents

• [1] Miyake, T. et al. Potential fungicidal activity of 3-(substituted oxy)-5-methylisoxazoles. J. Pestic. Sci., 2013, 38(3), 96–104. View Source
• [2] CAS Common Chemistry. (2,4-Dichlorophenoxy)acetic acid (2,4-D). CAS RN 94-75-7. ACS, 2024. View Source
• [3] Miyake, T. et al. 2013. Structural characterization of 3-substituted oxy-5-methylisoxazoles including ester derivatives. View Source
• [4] KoreaScience. Persistence of 2,4-D and MCPP in Soil. Ethyl ester hydrolysis half-life <1 day. View Source
• [5] Xue, Y. et al. The hydrolytic and photolytic properties of 2,4-D isooctyl ester. 2020. Hydrolysis half-life 173.3–346.6 h. View Source
• [6] SIELC Technologies. 2,4-D-Butotyl – LogP 4.01. Compound Database, 2018. View Source
• [7] Plantaedb. 2,4-D Isooctyl ester – XlogP 6.30, AlogP 5.13. 2026. View Source
• [8] ChEBI. Hymexazol (CHEBI:5827). EMBL-EBI, 2015. Systemic fungicide targeting soil-borne pathogens. View Source
• [9] Das, N. et al. Codrug: An efficient approach for drug optimization. Eur. J. Pharm. Sci., 2010, 41(5), 571–588. View Source